Cas no 1143504-17-9 (2-Tert-Butyl-5-methyl-oxazole-4-carboxylic acid methyl ester)

• Product Name: 2-Tert-Butyl-5-methyl-oxazole-4-carboxylic acid methyl ester
• CAS No: 1143504-17-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD32690863
• CID: 5065628
• PubChem ID: 57659745
• Update Time: 2025-11-01

2-Tert-Butyl-5-methyl-oxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-5-methyl-oxazole-4-carboxylic acid methyl ester
• methyl 2-tert-butyl-5-methyloxazole-4-carboxylate
• Methyl 2-(tert-butyl)-5-methyloxazole-4-carboxylate
• methyl 2-tert-butyl-5-methyl-1,3-oxazole-4-carboxylate
• 2-Tert-Butyl-5-methyl-oxazole-4-carboxylic acid methyl ester

• MDL： MFCD32690863
• Inchi： 1S/C10H15NO3/c1-6-7(8(12)13-5)11-9(14-6)10(2,3)4/h1-5H3
• InChI Key： KBROJNYEJFGQKA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-Tert-Butyl-5-methyl-oxazole-4-carboxylic acid methyl ester

Professional Introduction to 2-Tert-Butyl-5-methyl-oxazole-4-carboxylic acid methyl ester (CAS No. 1143504-17-9)

2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester, identified by the CAS number 1143504-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a heterocyclic structure characterized by a six-membered ring containing one oxygen atom and two carbon atoms. The presence of both a tert-butyl group at the 2-position and a methyl group at the 5-position introduces unique steric and electronic properties, making it a valuable scaffold for drug discovery and development.

The methyl ester functionality at the 4-position of the oxazole ring enhances the compound's solubility in organic solvents and provides a reactive site for further chemical modifications. These attributes have positioned 2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester as a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecular architectures. Its potential applications span across various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. The tert-butyl group, in particular, has been shown to improve metabolic stability and reduce susceptibility to enzymatic degradation, which is crucial for drug candidates intended for oral administration. Additionally, the methyl group contributes to fine-tuning the electronic properties of the molecule, influencing its interactions with biological targets. These structural features make 2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for novel therapeutics. Researchers have leveraged its structural framework to develop molecules with enhanced pharmacological profiles. For instance, modifications at the 3-position of the oxazole ring have led to compounds with improved binding affinity to specific enzymes and receptors. Such findings underscore the importance of 2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester in generating structurally diverse libraries for high-throughput screening.

The pharmaceutical industry has increasingly adopted computational methods to predict the biological activity of novel compounds. The molecular descriptors derived from structures like 2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester play a pivotal role in these virtual screening processes. Advanced algorithms can analyze electronic distributions, hydrogen bonding potential, and other physicochemical properties to identify promising candidates for experimental validation. This synergy between computational chemistry and experimental pharmacology has accelerated the discovery pipeline for new drugs.

Moreover, the synthesis of 2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester exemplifies modern synthetic strategies that prioritize efficiency and scalability. Recent advancements in transition metal-catalyzed reactions have enabled more streamlined routes to complex heterocycles. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions within the oxazole core with high regioselectivity. Such methodologies not only enhance yield but also minimize byproduct formation, aligning with green chemistry principles.

The biological evaluation of derivatives derived from 2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester has revealed intriguing pharmacological effects. In preclinical studies, certain analogs have demonstrated potent inhibitory activity against key targets involved in inflammatory pathways. The combination of lipophilicity modulation by the tert-butyl group and electronic tuning by the methyl group appears to synergistically enhance binding interactions with protein receptors. These findings highlight the compound's potential as a lead structure for developing next-generation therapeutics.

Another area where this compound shows promise is in antimicrobial research. The oxazole scaffold is known for its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. By incorporating bulky substituents like tert-butyl, researchers aim to improve membrane penetration and reduce resistance development. Preliminary data suggest that certain derivatives exhibit significant activity against Gram-positive bacteria, making them attractive candidates for treating multidrug-resistant infections.

The role of stereochemistry cannot be overstated when designing bioactive molecules like 2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester. The absolute configuration at chiral centers can dramatically influence pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Recent studies have employed chiral resolution techniques to isolate enantiomerically pure forms of oxazole derivatives, allowing for detailed mechanistic investigations into their mode of action.

In conclusion,2-Tert-butyl-5-methyl-oxazole-4-carboxylic acid methyl ester (CAS No. 1143504-17-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its incorporation into drug discovery programs holds promise for developing novel therapeutics across multiple disease indications. As research continues to uncover new synthetic methodologies and biological insights,2-Tert-butyl-5-methyl-oxyzole-lcarboxylic acid methyl ester will undoubtedly remain at forefront of medicinal chemistry innovation.